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Compound of Interest

Compound Name: 1-Oxaspiro[2.5]octane

Cat. No.: B086694

Technical Guide on the Safe Handling of 1-
Oxaspiro[2.5]octane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known hazards and recommended safety
precautions for handling 1-Oxaspiro[2.5]octane (CAS No. 185-70-6). The information is
compiled from publicly available safety data sheets and chemical databases. It is intended to
inform laboratory personnel of the potential risks and to provide guidance on safe handling
practices.

Hazard Identification and Classification

1-Oxaspiro[2.5]octane is classified as a flammable liquid and an irritant. The primary hazards
are associated with its flammability and its potential to cause skin, eye, and respiratory
irritation.[1] While specific toxicity data for the parent compound is limited, data for related
compounds, such as 1-Oxaspiro[2.5]octane-2-carbonitrile, indicate more severe hazards
including toxicity if swallowed and serious eye damage.[2]

GHS Classification[1]

e Flammable liquids: Category 3

» Skin corrosion/irritation: Category 2
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e Serious eye damage/eye irritation: Category 2A

e Specific target organ toxicity, single exposure; Respiratory tract irritation: Category 3

Hazard Statements[1]

e H226: Flammable liquid and vapor.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Oxaspiro[2.5]octane is provided
in the table below. This data is essential for understanding its behavior under various laboratory

conditions.
Property Value Source
Molecular Formula C7H120 PubChem
Molecular Weight 112.17 g/mol PubChem[1]

Physical State

Liquid at room temperature

Solubility of Things[3]

Appearance Colorless liquid Solubility of Things[3]
Density 0.9967 g/cm3 Solubility of Things[3]
N ) Not explicitly stated for the
Boiling Point
parent compound.
Soluble in polar solvents like
- ethanol and acetone; limited - )
Solubility Solubility of Things[3]

solubility in nonpolar solvents

like hexane.
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Experimental Protocols for Safe Handling

Detailed experimental protocols for the safety assessment of 1-Oxaspiro[2.5]octane are not
publicly available. However, based on its classification as a flammable liquid and irritant, the
following standard laboratory procedures should be implemented.

General Handling Precautions

» Ventilation: All work with 1-Oxaspiro[2.5]octane should be conducted in a well-ventilated
area, preferably within a chemical fume hood.[2][4]

« Ignition Sources: Keep the compound away from heat, sparks, open flames, and other
ignition sources.[2] Use non-sparking tools and explosion-proof equipment where necessary.

[2]

« Static Discharge: Implement proper grounding procedures to avoid the buildup of static

electricity.[2]
o Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.[2]

[e]

Hand Protection: Wear appropriate chemical-resistant gloves.[2]

o

Skin and Body Protection: A lab coat or other suitable protective clothing should be worn.

[2]

[¢]

Respiratory Protection: If working outside of a fume hood or in case of inadequate

[¢]

ventilation, a NIOSH-approved respirator is required.[2]

o Hygiene: Wash hands thoroughly after handling.[4][5] Do not eat, drink, or smoke in the
laboratory.[2]

Spill and Emergency Procedures

» Spill Containment: In the event of a spill, evacuate unnecessary personnel from the area.[2]
For small spills, absorb with an inert dry material and place in an appropriate chemical waste
container. For large spills, dike the area to prevent spreading.[2]
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» Fire Extinguishing: Use alcohol-resistant foam, carbon dioxide, or dry chemical
extinguishers.[2] Do not use a direct water jet.

o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][5]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation persists.[4]

o Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[4][5]

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong acids and oxidizing agents.[2][4]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow the chemical to enter drains or waterways.[4]

Visualized Workflows and Relationships

The following diagrams illustrate the logical relationships in hazard assessment and control for
chemicals like 1-Oxaspiro[2.5]octane.
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Caption: Hazard assessment and control workflow for laboratory chemicals.
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Caption: General experimental workflow for using 1-Oxaspiro[2.5]octane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-Oxaspiro[2.5]octane | C7TH120 | CID 9100 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. synquestlabs.com [synquestlabs.com]
« 3. solubilityofthings.com [solubilityofthings.com]

e 4. 1-OXA-6-AZASPIRO[2.5]OCTANE-6-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER
- Safety Data Sheet [chemicalbook.com]

e 5. aksci.com [aksci.com]

 To cite this document: BenchChem. [Hazards and safety precautions for handling 1-
Oxaspiro[2.5]octane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086694#hazards-and-safety-precautions-for-
handling-1-oxaspiro-2-5-octane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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